Cas no 1261751-35-2 (Ethyl 3-cyano-2-methylphenylacetate)

• Product Name: Ethyl 3-cyano-2-methylphenylacetate
• CAS No: 1261751-35-2
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4796388
• Update Time: 2023-08-17

Ethyl 3-cyano-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-methylphenylacetate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)7-10-5-4-6-11(8-13)9(10)2/h4-6H,3,7H2,1-2H3
• InChI Key： WLHZIKMKZKSMAP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1